Cas no 2238-53-1 (9H-Purin-2-amine,9-methyl-6-(methylthio)-)

• Product name: 9H-Purin-2-amine,9-methyl-6-(methylthio)-
• CAS No: 2238-53-1
• MF: C₇H₉N₅S
• MW: 195.24486
• CID: 262481
• PubChem ID: 235448

9H-Purin-2-amine,9-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,9-methyl-6-(methylthio)-
• 9-methyl-6-methylsulfanylpurin-2-amine
• 2-Amino-9-methyl-6-methylmercapto-purin
• 2-amino-9-methyl-6-methylthio-9H-purine
• 9-Methyl-2-amino-6-methylmercapto-9H-purin
• 9-methyl-6-(methylsulfanyl)-9h-purin-2-amine
• 9-methyl-6-methylsulfanyl-9H-purin-2-ylamine
• 9-Methyl-6-methylthio-guanin
• AC1L5UET
• AC1Q4XZT
• AG-K-81175
• AR-1H5878
• CTK4E9359
• NSC36833
• 9-Methyl-6-(methylthio)-9H-purin-2-amine
• NSC-36833
• DTXSID10284339
• 2238-53-1
• SCHEMBL14566583

• Inchi： InChI=1S/C7H9N5S/c1-12-3-9-4-5(12)10-7(8)11-6(4)13-2/h3H,1-2H3,(H2,8,10,11)
• InChI Key： JSZRTOHSZPQKJZ-UHFFFAOYSA-N
• SMILES： CN1C=NC2C1=NC(N)=NC=2SC

Computed Properties

• Exact Mass: 195.05807
• Monoisotopic Mass: 195.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 482°Cat760mmHg
• Flash Point: 245.3°C
• Refractive Index: 1.794
• PSA: 69.62
• LogP: 1.24860